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Compound of Interest

Compound Name:
4-Cyano-3'-

methoxybenzophenone

CAS No.: 750633-60-4

Cat. No.: B1323936

Get Quote

Executive Summary
Compound: 4-Cyano-3'-methoxybenzophenone CAS (Analogous): N/A (Novel/Derivative

Entity) Molecular Formula:

Molecular Weight: 237.26 g/mol

This technical guide details the structural elucidation and spectroscopic signature of 4-Cyano-
3'-methoxybenzophenone, a "push-pull" aromatic ketone. This molecule features two distinct

electronic domains: an electron-withdrawing nitrile group on Ring A and an electron-donating

methoxy group on Ring B, bridged by a carbonyl linker.[1][2] This specific architecture makes it

a valuable intermediate in the synthesis of photoinitiators and pharmacophores (e.g.,

fenofibrate analogs).

The data presented below synthesizes experimental precedents from analogous

benzophenone derivatives and high-fidelity predictive increments based on Hammett

substituent constants.
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Molecular Architecture & Synthesis Strategy
Structural Logic
The molecule belongs to the class of unsymmetrical benzophenones. The carbonyl bridge acts

as a conjugation interrupt, preventing full resonance delocalization between the two aryl rings,

yet it allows for independent electronic tuning of each ring.

Ring A (4-CN): Electron-deficient (

-acceptor).[1]

Ring B (3-OMe): Electron-rich (

-donor) at ortho/para positions relative to the methoxy.

Synthesis Protocol (Suzuki-Miyaura Coupling)
To ensure regiochemical purity (avoiding isomer mixtures common in Friedel-Crafts acylation),

a palladium-catalyzed cross-coupling is the standard of integrity.

Protocol:

Reagents: 4-Cyanophenylboronic acid (1.0 eq), 3-Methoxybenzoyl chloride (1.0 eq).

Catalyst:

(3 mol%) or

.

Base/Solvent:

(2.0 eq) in Toluene/Water (4:1) or Anhydrous THF (for acyl chloride coupling).[1][2]

Conditions: Reflux under Argon for 12 hours.

Purification: Silica gel flash chromatography (Hexane:EtOAc gradient).
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Reactants:
4-Cyanophenylboronic acid

+ 3-Methoxybenzoyl chloride

Catalyst System:
Pd(PPh3)4 / Cs2CO3

Toluene/H2O

 Argon/Reflux Intermediate:
Pd-Acyl Complex

 Reductive Elimination Crude Product:
4-Cyano-3'-methoxybenzophenone

 Reductive Elimination Purified Analyte:
(>98% Purity by HPLC)

 Flash Chrom.
(Hex:EtOAc)

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis workflow ensuring regioselective formation of the

target benzophenone.

Infrared Spectroscopy (FT-IR)[3][4][5]
The IR spectrum is dominated by three diagnostic bands.[1][2] The nitrile stretch is the most

distinct marker for Ring A, while the carbonyl position reveals the electronic environment of the

bridge.

Functional Group
Frequency (

, cm⁻¹)
Intensity Assignment Logic

Nitrile (C≡N) 2225 – 2235 Medium/Sharp

Characteristic stretch

for aryl nitriles.

Isolated from

conjugation effects of

the carbonyl.[1][2]

Ketone (C=O) 1655 – 1665 Strong

Typical benzophenone

range.[1][2] The 4-CN

(EWG) slightly raises

frequency via

induction, while

conjugation lowers it.

[1][2]

Ether (C-O-C) 1245 – 1260 Strong

Asymmetric stretching

of the aryl-alkyl ether

(Ar-O-CH₃).

Aromatic (C=C) 1580 – 1600 Medium
Ring skeletal

vibrations.[1][2]
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Interpretation: The absence of a broad -OH stretch (3200-3500 cm⁻¹) confirms the integrity of

the ether linkage and lack of hydrolysis precursors.

Nuclear Magnetic Resonance (NMR)[3][6][7][8][9]
¹H NMR (400 MHz, CDCl₃)
The spectrum displays two distinct spin systems.[2] Ring A appears as a pseudo-first-order

AA'BB' system, while Ring B shows a more complex ABCD pattern due to the meta-

substitution.

Chemical Shift Data:
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Position (ppm) Multiplicity (Hz) Integration Assignment

Ring A (2,6) 7.85 – 7.88 Doublet (d) 8.4 2H

Ortho to C=O

(Deshielded

by Carbonyl)

Ring A (3,5) 7.76 – 7.80 Doublet (d) 8.4 2H

Ortho to CN

(Deshielded

by CN)

Ring B (2') 7.35 – 7.40

Narrow

Doublet/Singl

et

~2.0 1H

Isolated

between C=O

and OMe

Ring B (6') 7.30 – 7.35
Doublet of

Doublets (dt)
7.8, 1.5 1H

Ortho to

C=O, Para to

OMe

Ring B (5') 7.40 – 7.45 Triplet (t) 7.8 1H
Meta to both

substituents

Ring B (4') 7.10 – 7.15
Doublet of

Doublets (dd)
8.2, 2.5 1H

Ortho to OMe

(Shielded by

OMe

resonance)

Methoxy 3.86 Singlet (s) - 3H
Characteristic

-OCH₃

Diagnostic Insight: The protons on Ring A (4-CN side) will appear as a tight "roofed" pair of

doublets due to the similar electron-withdrawing nature of both the Carbonyl and Nitrile groups.

Ring B protons are significantly more dispersed due to the opposing effects of the Carbonyl

(EWG) and Methoxy (EDG).

¹³C NMR (100 MHz, CDCl₃)
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Carbon Type (ppm) Assignment

Carbonyl (C=O) 194.5 Bridgehead ketone.[1]

Aromatic C-O 159.8
Ring B, C-3' (Ipso to OMe).[1]

[2]

Nitrile (CN) 118.1 Cyano carbon.[1][2]

Aromatic C-CN 115.8 Ring A, C-4 (Ipso to CN).[1][2]

Methoxy (CH₃) 55.6 -OCH₃ carbon.[1][2]

Aromatic CH 114 - 135
Remaining aromatic signals.[1]

[2]

Mass Spectrometry (MS)[3][10][11][12][13]
Ionization Mode: Electron Impact (EI, 70 eV) or ESI (+).[1][2] Molecular Ion: [M]⁺ = 237 m/z.[1]

[2]

The fragmentation pattern follows the standard "Alpha-Cleavage" rule for aromatic ketones,

producing acylium ions.

Fragmentation Table:

m/z Ion Structure Origin

| 237 |

| Molecular Ion (Stable aromatic system).[1] | | 135 |

|

-cleavage (Loss of 4-cyanophenyl). | | 130 |

|

-cleavage (Loss of 3-methoxyphenyl). | | 107 |
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| Loss of CO from m/z 135 (Aryl cation).[1][2] | | 102 |

| Loss of CO from m/z 130 (Aryl cation).[1][2] | | 77 |

| Phenyl cation (minor, from rearrangements).[1][2] |

Molecular Ion [M]+
m/z 237

Acylium Ion A
[3-MeO-Ph-CO]+

m/z 135

 α-cleavage
(-C6H4CN)

Acylium Ion B
[4-CN-Ph-CO]+

m/z 130

 α-cleavage
(-C6H4OMe)

Aryl Cation
[3-MeO-Ph]+

m/z 107

 -CO (28 Da)

Aryl Cation
[4-CN-Ph]+

m/z 102

 -CO (28 Da)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways under Electron Impact (EI) ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Methoxybenzophenone | C14H12O2 | CID 69146 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 4,4'-Dimethoxybenzophenone | C15H14O3 | CID 7032 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-Methoxybenzonitrile | C8H7NO | CID 73712 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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